Cas no 1006954-08-0 (N-benzyl-1-ethyl-1H-pyrazol-4-amine)

• Product Name: N-benzyl-1-ethyl-1H-pyrazol-4-amine
• CAS No: 1006954-08-0
• MF: C₁₂H₁₅N₃
• MW: 201.267602205276
• CID: 5185494
• PubChem ID: 19625846
• Update Time: 2026-03-05

N-benzyl-1-ethyl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazol-4-amine, 1-ethyl-N-(phenylmethyl)-
• N-benzyl-1-ethyl-1H-pyrazol-4-amine

• Inchi： 1S/C12H15N3/c1-2-15-10-12(9-14-15)13-8-11-6-4-3-5-7-11/h3-7,9-10,13H,2,8H2,1H3
• InChI Key： BARSNKXTLCPPSF-UHFFFAOYSA-N
• SMILES： N1(CC)C=C(NCC2=CC=CC=C2)C=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on N-benzyl-1-ethyl-1H-pyrazol-4-amine

N-Benzyl-1-Ethyl-1H-Pyrazol-4-Amine: A Comprehensive Overview

N-Benzyl-1-Ethyl-1H-Pyrazol-4-Amine, identified by the CAS number 1006954-08-0, is a versatile organic compound that has garnered significant attention in various fields of chemistry and materials science. This compound, with its unique structure and functional groups, plays a pivotal role in the synthesis of advanced materials, pharmaceuticals, and agrochemicals. Recent studies have highlighted its potential in enhancing the efficiency of catalytic processes and its application in green chemistry initiatives.

The molecular structure of N-Benzyl-1-Ethyl-1H-Pyrazol-4-Amine comprises a pyrazole ring, an ethyl group, and a benzyl substituent. The pyrazole ring, a five-membered heterocycle containing two nitrogen atoms, is known for its stability and reactivity. The ethyl group introduces flexibility into the molecule, while the benzyl substituent enhances aromaticity and electronic properties. These structural features make the compound highly amenable to various chemical transformations, including substitution, addition, and condensation reactions.

Recent research has focused on the synthesis of N-Benzyl-1-Ethyl-1H-Pyrazol-4-Amine through eco-friendly methodologies. For instance, a study published in 2023 demonstrated the use of microwave-assisted synthesis to produce this compound with high yield and purity. This approach not only reduces reaction time but also minimizes the generation of hazardous byproducts, aligning with sustainable chemistry practices.

In terms of applications, N-Benzyl-1-Ethyl-1H-Pyrazol-4-Amine has been extensively used as an intermediate in the pharmaceutical industry. Its ability to form stable bonds with other molecules makes it ideal for drug delivery systems and targeted therapy development. Additionally, this compound has shown promise in agrochemicals as a component in herbicides and fungicides due to its biodegradability and low toxicity profile.

The electronic properties of N-Benzyl-1-Ethyl-1H-Pyrazol-4-Amine have also been explored in the field of materials science. Researchers have utilized this compound as a building block for constructing conductive polymers and organic semiconductors. A 2023 study reported that incorporating this compound into polymer blends significantly improved their electrical conductivity without compromising mechanical strength.

Another notable application of N-Benzyl-1-Ethyl-1H-Pyrazol-4-Amine is in catalysis. Its nitrogen-rich structure allows it to act as a Lewis acid catalyst in various organic reactions, such as esterification and aldol condensation. Recent advancements have optimized its catalytic performance by modifying its surface properties through nanostructuring techniques.

In conclusion, N-Benzyl-1-Ethyl-1H-Pyrazol-4-Amine (CAS No: 1006954-08-0) is a multifaceted compound with diverse applications across multiple disciplines. Its unique chemical structure, coupled with recent innovations in synthesis and application techniques, positions it as a key player in advancing modern chemical technologies.